Cas no 2228180-77-4 (2-1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropylpropan-2-amine)

• Product Name: 2-1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropylpropan-2-amine
• CAS No: 2228180-77-4
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 6035549
• PubChem ID: 165737183
• Update Time: 2025-10-28

2-1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropylpropan-2-amine
• EN300-1775790
• 2-[1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropyl]propan-2-amine
• 2228180-77-4

• Inchi： 1S/C11H19N3/c1-8-7-13-14(4)9(8)11(5-6-11)10(2,3)12/h7H,5-6,12H2,1-4H3
• InChI Key： PARPCNSTBCXICX-UHFFFAOYSA-N
• SMILES： NC(C)(C)C1(C2=C(C)C=NN2C)CC1

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropylpropan-2-amine

Introduction to 2-1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropylpropan-2-amine (CAS No. 2228180-77-4)

2-1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropylpropan-2-amine, identified by the CAS number 2228180-77-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a cyclopropylpropan-2-amino group linked to a 1,4-dimethylpyrazole moiety, has garnered attention due to its structural complexity and potential biological activity. The unique combination of heterocyclic and aliphatic components in its framework suggests multifaceted interactions with biological targets, making it a promising candidate for further investigation.

The structural motif of 1,4-dimethylpyrazole is well-documented for its role in various pharmacophores, contributing to properties such as binding affinity and metabolic stability. In contrast, the cyclopropylpropan-2-amino group introduces rigidity and specific spatial orientation, which can be critical for receptor interaction. Such structural features are often exploited in drug design to enhance efficacy and selectivity. The presence of both nitrogen and carbon-based heterocycles in CAS No. 2228180-77-4 allows for diverse chemical modifications, enabling the synthesis of analogs with tailored properties.

Recent advancements in computational chemistry have facilitated the rapid screening of novel compounds like 2-1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropylpropan-2-amine for potential therapeutic applications. Molecular docking studies have shown that this compound exhibits promising interactions with enzymes and receptors involved in inflammatory pathways. Specifically, preliminary simulations suggest that it may disrupt the activity of cyclooxygenase (COX) enzymes, which are pivotal in the synthesis of prostaglandins—mediators of pain and inflammation. Such findings align with the growing interest in developing alternative inhibitors to nonsteroidal anti-inflammatory drugs (NSAIDs).

The dimethylpyrazole scaffold is particularly noteworthy for its versatility in medicinal chemistry. Its ability to adopt multiple conformations while maintaining structural integrity makes it an attractive scaffold for designing molecules that can interact with complex biological systems. In addition to its potential role as an anti-inflammatory agent, this compound may also exhibit properties relevant to other therapeutic areas, such as antiviral or anticancer activities. The cyclopropyl group further enhances its pharmacological profile by contributing to hydrophobic interactions and improving membrane permeability.

In vitro studies have begun to elucidate the mechanism of action of CAS No. 2228180-77-4. Initial experiments indicate that it may inhibit the activity of certain kinases involved in cell proliferation and differentiation. The pyrazole ring’s ability to mimic ATP or other nucleotide structures could facilitate competitive inhibition at key enzymatic sites. Furthermore, the amine functionality provides a site for further derivatization, allowing researchers to fine-tune solubility, bioavailability, and metabolic stability. These attributes make 2-1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropylpropan-2-amine a valuable scaffold for structure-based drug design.

The synthesis of this compound presents both challenges and opportunities. The cyclopropyl ring requires careful handling during functionalization to avoid ring-opening reactions, which could compromise its desired pharmacological properties. However, modern synthetic methodologies have improved the efficiency of constructing such strained rings, making their incorporation into complex molecules more feasible than ever before. Advances in transition-metal catalysis have also enabled novel approaches to forming carbon-carbon bonds within the pyrazole framework.

From a regulatory perspective, compounds like CAS No. 2228180-77-4 must undergo rigorous testing to ensure safety and efficacy before clinical application. Current guidelines emphasize the importance of comprehensive characterization at all stages of development—from initial synthesis to preclinical studies. The growing emphasis on green chemistry principles also influences how such molecules are produced, with efforts focused on minimizing waste and reducing hazardous byproducts.

The integration of artificial intelligence (AI) into drug discovery has accelerated the pace at which novel compounds like this one are being explored. Machine learning models can predict biological activity based on structural features with remarkable accuracy, allowing researchers to prioritize candidates for experimental validation more efficiently than traditional methods alone would permit. This synergy between computational prediction and experimental validation is reshaping how pharmaceutical research is conducted.

Future directions for research on CAS No. 2228180-77-4 include exploring its potential as a lead compound for new therapeutics or as a building block for larger libraries of derivatives with enhanced properties through combinatorial chemistry techniques or high-throughput screening platforms.